Cas no 1208-88-4 (4-(Phenylthio)benzaldehyde)

4-(Phenylthio)benzaldehyde structure
4-(Phenylthio)benzaldehyde structure
Product Name:4-(Phenylthio)benzaldehyde
CAS No:1208-88-4
MF:C13H10OS
MW:214.282902240753
MDL:MFCD01666578
CID:191211
PubChem ID:71023
Update Time:2025-04-19

4-(Phenylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Phenylthio)benzaldehyde
    • 4-phenylsulfanylbenzaldehyde
    • 4-Phenylsulfanyl-benzaldehyde
    • Benzaldehyde,4-(phenylthio)-
    • 2-(phenylthio)benzaldehyde
    • 4-(Phenythio)benzaldehde
    • 4-formylphenyl phenyl sulfide
    • 4-phenylthiobenzenecarbaldehyde
    • Benzaldehyde,p-phenylthio
    • EINECS 214-905-5
    • p-(Phenylthio)benzaldehyde
    • paraphenylthiobenzaldehyde
    • 4-(phenylsulfanyl)benzaldehyde
    • Benzaldehyde, p-phenylthio-
    • p-Phenylthiobenzaldehyde
    • 4-phenylthio benzaldehyde
    • 4-phenylthiobenzaldehyde
    • Benzaldehyde, 4-(phenylthio)-
    • PubChem10537
    • SP481
    • BCP25032
    • SBB02
    • AKOS000113296
    • AC-17853
    • VDNBWBPUFMZCEW-UHFFFAOYSA-N
    • NS00023938
    • NCGC00319483-01
    • J-513816
    • 4-08-00-00308 (Beilstein Handbook Reference)
    • 1208-88-4
    • DTXSID90153019
    • CS-0116840
    • Z1157747474
    • BS-14951
    • AB01316011-02
    • D82200
    • EN300-92347
    • FT-0652261
    • BRN 2255322
    • SCHEMBL195828
    • MFCD01666578
    • BBL040096
    • STK349845
    • MDL： MFCD01666578
    • Inchi： 1S/C13H10OS/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-10H
    • InChI Key： VDNBWBPUFMZCEW-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)C1C=CC(C=O)=CC=1
    • BRN： 2255322

Computed Properties

  • Exact Mass: 214.04500
  • Monoisotopic Mass: 214.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.4
  • XLogP4: 3.5
  • Topological Polar Surface Area: 42.4A^2
  • Isotope Atom Count: 0

Experimental Properties

  • Density: 1.2
  • Boiling Point: 377.7 °C at 760 mmHg
  • Flash Point: 209.9 °C
  • Refractive Index: 1.644
  • PSA: 42.37000
  • LogP: 3.65030

4-(Phenylthio)benzaldehyde Customs Data

  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Phenylthio)benzaldehyde Pricemore >>

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